Cas no 39582-78-0 (6-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid ethyl ester)

6-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid ethyl ester structure
39582-78-0 structure
Product Name:6-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid ethyl ester
CAS No:39582-78-0
MF:C10H11NO2S
MW:209.26484131813
CID:1111936
PubChem ID:44604308
Update Time:2025-04-20

6-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid ethyl ester
    • 39582-78-0
    • DB-091542
    • 5-carbethoxy-6-methylthieno[3,2-b]pyrrole
    • SCHEMBL26442065
    • Inchi: 1S/C10H11NO2S/c1-3-13-10(12)8-6(2)9-7(11-8)4-5-14-9/h4-5,11H,3H2,1-2H3
    • InChI Key: OHOAQDPEPWTKOD-UHFFFAOYSA-N
    • SMILES: S1C=CC2=C1C(C)=C(C(=O)OCC)N2

Computed Properties

  • Exact Mass: 209.05104977g/mol
  • Monoisotopic Mass: 209.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 70.3Ų

6-methyl-4H-Thieno[3,2-b]pyrrole-5-carboxylic acid ethyl ester Related Literature

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